Cas no 2680710-79-4 (tert-butyl N-{1-(3-bromophenyl)cyclopentylmethyl}carbamate)
tert-butyl N-{1-(3-bromophenyl)cyclopentylmethyl}carbamate Chemical and Physical Properties
Names and Identifiers
-
- EN300-28299011
- 2680710-79-4
- tert-butyl N-{[1-(3-bromophenyl)cyclopentyl]methyl}carbamate
- tert-butyl N-{1-(3-bromophenyl)cyclopentylmethyl}carbamate
-
- Inchi: 1S/C17H24BrNO2/c1-16(2,3)21-15(20)19-12-17(9-4-5-10-17)13-7-6-8-14(18)11-13/h6-8,11H,4-5,9-10,12H2,1-3H3,(H,19,20)
- InChI Key: RCEBCRDRXZEZQZ-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1)C1(CNC(=O)OC(C)(C)C)CCCC1
Computed Properties
- Exact Mass: 353.09904g/mol
- Monoisotopic Mass: 353.09904g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 358
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 38.3Ų
tert-butyl N-{1-(3-bromophenyl)cyclopentylmethyl}carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28299011-1g |
tert-butyl N-{[1-(3-bromophenyl)cyclopentyl]methyl}carbamate |
2680710-79-4 | 1g |
$999.0 | 2023-09-07 | ||
| Enamine | EN300-28299011-5g |
tert-butyl N-{[1-(3-bromophenyl)cyclopentyl]methyl}carbamate |
2680710-79-4 | 5g |
$2900.0 | 2023-09-07 | ||
| Enamine | EN300-28299011-10g |
tert-butyl N-{[1-(3-bromophenyl)cyclopentyl]methyl}carbamate |
2680710-79-4 | 10g |
$4299.0 | 2023-09-07 | ||
| Enamine | EN300-28299011-0.05g |
tert-butyl N-{[1-(3-bromophenyl)cyclopentyl]methyl}carbamate |
2680710-79-4 | 95.0% | 0.05g |
$839.0 | 2025-03-19 | |
| Enamine | EN300-28299011-0.1g |
tert-butyl N-{[1-(3-bromophenyl)cyclopentyl]methyl}carbamate |
2680710-79-4 | 95.0% | 0.1g |
$879.0 | 2025-03-19 | |
| Enamine | EN300-28299011-0.25g |
tert-butyl N-{[1-(3-bromophenyl)cyclopentyl]methyl}carbamate |
2680710-79-4 | 95.0% | 0.25g |
$920.0 | 2025-03-19 | |
| Enamine | EN300-28299011-0.5g |
tert-butyl N-{[1-(3-bromophenyl)cyclopentyl]methyl}carbamate |
2680710-79-4 | 95.0% | 0.5g |
$959.0 | 2025-03-19 | |
| Enamine | EN300-28299011-1.0g |
tert-butyl N-{[1-(3-bromophenyl)cyclopentyl]methyl}carbamate |
2680710-79-4 | 95.0% | 1.0g |
$999.0 | 2025-03-19 | |
| Enamine | EN300-28299011-2.5g |
tert-butyl N-{[1-(3-bromophenyl)cyclopentyl]methyl}carbamate |
2680710-79-4 | 95.0% | 2.5g |
$1959.0 | 2025-03-19 | |
| Enamine | EN300-28299011-5.0g |
tert-butyl N-{[1-(3-bromophenyl)cyclopentyl]methyl}carbamate |
2680710-79-4 | 95.0% | 5.0g |
$2900.0 | 2025-03-19 |
tert-butyl N-{1-(3-bromophenyl)cyclopentylmethyl}carbamate Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on tert-butyl N-{1-(3-bromophenyl)cyclopentylmethyl}carbamate
Introduction to tert-butyl N-{1-(3-bromophenyl)cyclopentylmethyl}carbamate (CAS No. 2680710-79-4)
tert-butyl N-{1-(3-bromophenyl)cyclopentylmethyl}carbamate (CAS No. 2680710-79-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly its 1-(3-bromophenyl)cyclopentylmethyl moiety, contribute to its distinctive chemical properties and make it a valuable scaffold for drug discovery and development.
The structure of tert-butyl N-{1-(3-bromophenyl)cyclopentylmethyl}carbamate incorporates a tert-butyl group, which is known for its stability and ability to enhance the lipophilicity of molecules. This characteristic is particularly advantageous in drug design, as it can improve the compound's solubility and bioavailability. Additionally, the presence of a 3-bromophenyl group introduces a halogen substituent, which is often utilized in medicinal chemistry to modulate metabolic pathways and enhance binding affinity to biological targets.
The synthesis of this compound involves multi-step organic reactions, typically starting from readily available precursors such as 3-bromoaniline and cyclopentanone. The process often requires careful optimization to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, have been employed to construct the complex cyclopentylmethyl moiety efficiently. The tert-butyl carbamate group is introduced through nucleophilic substitution or carbamate formation reactions, which are well-established in synthetic organic chemistry.
In recent years, tert-butyl N-{1-(3-bromophenyl)cyclopentylmethyl}carbamate has been explored in various pharmacological studies due to its potential as an intermediate in the synthesis of biologically active compounds. Research has focused on its role in developing novel therapeutic agents targeting neurological disorders, cancer, and inflammatory diseases. The bromophenyl ring serves as a key pharmacophore, enabling interactions with specific enzymes and receptors involved in these conditions.
One of the most compelling aspects of this compound is its biological activity. Preclinical studies have demonstrated that derivatives of tert-butyl N-{1-(3-bromophenyl)cyclopentylmethyl}carbamate exhibit inhibitory effects on certain kinases and enzymes implicated in disease pathways. For instance, modifications to the cyclopentylmethyl group have shown promise in reducing inflammation by modulating cytokine production. Similarly, alterations to the 3-bromophenyl moiety have been investigated for their potential antitumor properties by interfering with signal transduction pathways in cancer cells.
The pharmacokinetic profile of this compound is another area of interest. The tert-butyl group enhances metabolic stability, allowing for longer half-lives in vivo. However, the presence of the bromine atom may influence its degradation pathways, necessitating further study to optimize bioavailability and minimize potential side effects. Computational modeling and molecular dynamics simulations have been employed to predict how this compound interacts with biological targets at an atomic level, providing insights into its mechanism of action.
Recent advancements in drug delivery systems have also highlighted the potential of tert-butyl N-{1-(3-bromophenyl)cyclopentylmethyl}carbamate as a component in targeted therapies. Nanoparticle formulations and prodrugs have been explored to enhance delivery efficiency and specificity. These innovations could lead to more effective treatments with reduced systemic toxicity. Additionally, combination therapies involving this compound with other bioactive molecules are being investigated to achieve synergistic effects in treating complex diseases.
The regulatory landscape for this compound is evolving as more data becomes available on its safety and efficacy. Regulatory agencies require comprehensive toxicological studies before approving new drug candidates derived from it. Researchers are working diligently to provide the necessary data while adhering to stringent guidelines set forth by global health organizations. This ensures that any future applications involving tert-butyl N-{1-(3-bromophenyl)cyclopentylmethyl}carbamate meet rigorous standards for patient safety.
In conclusion,tert-butyl N-{1-(3-bromophenyl)cyclopentylmethyl}carbamate (CAS No. 2680710-79-4) represents a promising candidate in pharmaceutical research due to its unique structural features and biological potential. Ongoing studies continue to uncover new applications for this compound across various therapeutic areas. As our understanding of its properties grows, so does its potential to contribute to advancements in medicine and healthcare.
2680710-79-4 (tert-butyl N-{1-(3-bromophenyl)cyclopentylmethyl}carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)